2,5-dichlorothiophen-3-amine hydrochloride
Description
“2,5-dichlorothiophen-3-amine hydrochloride” is a chemical compound with the molecular formula C4H4Cl3NS . It has a molecular weight of 204.49 .
Synthesis Analysis
A new series of compounds similar to “2,5-dichlorothiophen-3-amine hydrochloride” were synthesized either by the reaction of (E)-3-aryl-1-(2,5-dichlorothiophen-3-yl)prop-2-en-1-ones with thiosemicarbazide or by one-pot reaction of 3-acetyl-2,5-dichlorothiophene with the corresponding aldehyde and thiosemicarbazide .Molecular Structure Analysis
The molecular structure of “2,5-dichlorothiophen-3-amine hydrochloride” can be represented by the formula C4H4Cl3NS . More detailed structural information can be obtained from its InChI code .Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2,5-dichlorothiophen-3-amine hydrochloride can be achieved through a multi-step process involving the conversion of commercially available starting materials into the desired product.", "Starting Materials": [ "2-chlorothiophene", "3-nitroaniline", "Sodium dithionite", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Diethyl ether" ], "Reaction": [ "Step 1: Reduction of 3-nitroaniline to 3-aminoaniline using sodium dithionite in the presence of sodium hydroxide and ethanol.", "Step 2: Chlorination of 2-chlorothiophene using hydrochloric acid to form 2,5-dichlorothiophene.", "Step 3: Coupling of 3-aminoaniline and 2,5-dichlorothiophene using sodium hydroxide in ethanol to form 2,5-dichlorothiophen-3-amine.", "Step 4: Quaternization of 2,5-dichlorothiophen-3-amine with hydrochloric acid in diethyl ether to form 2,5-dichlorothiophen-3-amine hydrochloride." ] } | |
CAS RN |
37105-13-8 |
Product Name |
2,5-dichlorothiophen-3-amine hydrochloride |
Molecular Formula |
C4H4Cl3NS |
Molecular Weight |
204.5 |
Purity |
95 |
Origin of Product |
United States |
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